2-(4-fluorophenyl)-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[2-[6-methylsulfanyl-4-(propylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C19H23FN6OS/c1-3-8-22-17-15-12-23-26(18(15)25-19(24-17)28-2)10-9-21-16(27)11-13-4-6-14(20)7-5-13/h4-7,12H,3,8-11H2,1-2H3,(H,21,27)(H,22,24,25)
• InChI Key: VJWKDPNSIQCSRH-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C19H23FN6OS
• Molecular Weight: 402.5 g/mol
• CAS No.: 941948-00-1

Description

2-(4-fluorophenyl)-N-(2-(6-(methylthio)-4-(propylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C19H23FN6OS and its molecular weight is 402.49. The purity is usually 95%.
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Scientific Research Applications

Diagnostic Agent Development

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides has been identified as selective ligands for the translocator protein (18 kDa), with one such compound, DPA-714, designed for in vivo imaging using positron emission tomography (PET) due to a fluorine atom in its structure, allowing labeling with fluorine-18. This series shows potential for imaging neuroinflammatory processes, a key aspect in understanding various neurological disorders (Dollé et al., 2008). Further research extended to novel pyrazolo[1,5-a]pyrimidines, showing subnanomolar affinity for the translocator protein 18 kDa (TSPO), suggesting potential as in vivo PET-radiotracers for neuroinflammation (Damont et al., 2015).

Anticancer and Antioxidant Applications

Pyrazole-acetamide derivatives have been synthesized, demonstrating significant antioxidant activity through various assays, highlighting the potential therapeutic applications of this chemical class in combating oxidative stress-related diseases (Chkirate et al., 2019).

Antibacterial Agents

Compounds based on pyrazolines, amino pyrimidines, and pyrimidinethiones derived from the pyrazolo[3,4-d]pyrimidin framework have been screened for antibacterial activity, suggesting their utility in developing new antibacterial agents (Solankee & Patel, 2004).

A2A Adenosine Receptor Antagonists

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine derivatives have been identified as high-affinity and selective antagonists for the human A2A adenosine receptor, indicating potential applications in treating disorders related to this receptor (Kumar et al., 2011).

Synthesis and Insecticidal Activity

A study on novel heterocycles incorporating a thiadiazole moiety demonstrated insecticidal activity against the cotton leafworm, suggesting the application of such compounds in agricultural pest control (Fadda et al., 2017).